COPROPORPHYRIN III DIHYDROCHLORIDE
COPROPORPHYRIN III DIHYDROCHLORIDE
Coproporphyrin III is a coproporphyrin. It has a role as a human metabolite. It is a conjugate acid of a coproporphyrin III(4-).
Brand Name:
Vulcanchem
CAS No.:
14643-66-4
VCID:
VC0080778
InChI:
InChI=1S/C36H38N4O8/c1-17-21(5-9-33(41)42)29-14-27-19(3)22(6-10-34(43)44)30(39-27)15-28-20(4)24(8-12-36(47)48)32(40-28)16-31-23(7-11-35(45)46)18(2)26(38-31)13-25(17)37-29/h13-16,38,40H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48)
SMILES:
CC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)C)CCC(=O)O)C)CCC(=O)O)CCC(=O)O
Molecular Formula:
C36H40Cl2N4O8
Molecular Weight:
654.7 g/mol
COPROPORPHYRIN III DIHYDROCHLORIDE
CAS No.: 14643-66-4
Main Products
VCID: VC0080778
Molecular Formula: C36H40Cl2N4O8
Molecular Weight: 654.7 g/mol
| CAS No. | 14643-66-4 |
|---|---|
| Product Name | COPROPORPHYRIN III DIHYDROCHLORIDE |
| Molecular Formula | C36H40Cl2N4O8 |
| Molecular Weight | 654.7 g/mol |
| IUPAC Name | 3-[8,13,18-tris(2-carboxyethyl)-3,7,12,17-tetramethyl-21,24-dihydroporphyrin-2-yl]propanoic acid |
| Standard InChI | InChI=1S/C36H38N4O8/c1-17-21(5-9-33(41)42)29-14-27-19(3)22(6-10-34(43)44)30(39-27)15-28-20(4)24(8-12-36(47)48)32(40-28)16-31-23(7-11-35(45)46)18(2)26(38-31)13-25(17)37-29/h13-16,38,40H,5-12H2,1-4H3,(H,41,42)(H,43,44)(H,45,46)(H,47,48) |
| Standard InChIKey | XNBNKCLBGTWWSD-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)C)CCC(=O)O)C)CCC(=O)O)CCC(=O)O |
| Canonical SMILES | CC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CCC(=O)O)C)CCC(=O)O)C)CCC(=O)O)CCC(=O)O |
| Description | Coproporphyrin III is a coproporphyrin. It has a role as a human metabolite. It is a conjugate acid of a coproporphyrin III(4-). |
| Related CAS | 68938-73-8 (di-hydrochloride) |
| Synonyms | coproporphyrin III coproporphyrin III, 13C-labeled coproporphyrin III, dihydrochloride coproporphyrin III, sodium salt coproporphyrin III, tetraammonium salt coproporphyrin III, tetrapotassium salt coproporphyrin III, tetrasodium salt zinc coproporphyrin III zincphyrin |
| PubChem Compound | 114935 |
| Last Modified | Nov 11 2021 |
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